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This guide provides a comparative analysis of the external quantum efficiency (EQE) of organic

photovoltaic (OPV) cells based on the donor polymer PBDTTT-EFT (also known as PCE10).

The performance is benchmarked against alternative donor polymers and various acceptor

materials, supported by experimental data from peer-reviewed literature. This document is

intended for researchers and scientists in the fields of materials science, chemistry, and drug

development with an interest in organic electronics.

Performance Comparison of PBDTTT-EFT Based
Solar Cells
The performance of PBDTTT-EFT based solar cells is highly dependent on the choice of the

acceptor material. Historically, fullerene derivatives like PC71BM were widely used. However,

the advent of non-fullerene acceptors (NFAs) has led to significant improvements in power

conversion efficiencies (PCE). NFAs offer advantages such as tunable bandgaps and energy

levels, leading to enhanced light absorption and reduced energy loss.[1][2][3]

Below is a summary of key performance parameters for PBDTTT-EFT based solar cells with

different acceptors, as well as a comparison with another common donor polymer, PBDB-T.
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Experimental Protocols
Fabrication of PBDTTT-EFT Based Solar Cells (Inverted
Architecture)
The following protocol describes a typical fabrication process for an inverted organic solar cell

architecture.

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15

minutes each. The substrates are then dried with nitrogen gas and treated with UV-ozone for

20 minutes.

Electron Transport Layer (ETL) Deposition: A layer of zinc oxide (ZnO) nanoparticles

dispersed in a solvent is spin-coated onto the cleaned ITO substrates and annealed.
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Active Layer Deposition: A blend solution of PBDTTT-EFT and the acceptor material (e.g.,

PC71BM) in a solvent like chlorobenzene with an additive such as 1,8-diiodooctane (DIO) is

prepared. This solution is then spin-coated on top of the ETL in an inert nitrogen

atmosphere. The film is subsequently annealed to optimize the morphology.

Hole Transport Layer (HTL) Deposition: A solution of Molybdenum(VI) oxide (MoOx) is spin-

coated or thermally evaporated on top of the active layer.

Anode Deposition: Finally, a metal anode, typically silver (Ag), is deposited by thermal

evaporation through a shadow mask to define the active area of the device.

External Quantum Efficiency (EQE) Measurement
The EQE measurement quantifies the ratio of collected charge carriers to the number of

incident photons at a specific wavelength.

Light Source and Monochromator: A broadband light source, such as a xenon arc lamp, is

used. The light is passed through a monochromator to select a specific wavelength.

Light Chopping and Lock-in Amplification: The monochromatic light is modulated using a

mechanical chopper. The resulting photocurrent from the solar cell is measured using a lock-

in amplifier, which improves the signal-to-noise ratio by filtering out noise at frequencies

other than the chopping frequency.

Calibration: A calibrated reference photodiode (e.g., a silicon or germanium photodiode) with

a known spectral response is first measured to determine the incident photon flux at each

wavelength.

Device Measurement: The solar cell to be tested is then placed in the light path, and its

short-circuit current is measured at each wavelength.

EQE Calculation: The EQE at each wavelength (λ) is calculated using the following formula:

EQE(λ) = [Isc(λ) / (q * Φ(λ) * A)] * 100%

where:

Isc(λ) is the measured short-circuit current of the solar cell at wavelength λ.
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q is the elementary charge.

Φ(λ) is the incident photon flux per unit area at wavelength λ, determined from the

reference photodiode measurement.

A is the active area of the solar cell.
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Fabrication Workflow of an Inverted PBDTTT-EFT Solar Cell
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Caption: Fabrication workflow for an inverted PBDTTT-EFT solar cell.
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EQE Measurement Experimental Setup
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Caption: Schematic of the experimental setup for EQE measurement.
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Inverted Solar Cell Device Architecture
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Caption: Layered structure of an inverted PBDTTT-EFT solar cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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